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Hazard Identification and Classification
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Compound of Interest

Compound Name: Allyl acetate

Cat. No.: B165787

Allyl acetate is classified as a hazardous substance under the Globally Harmonized System
(GHS). Itis a highly flammable liquid and vapor that is toxic if swallowed, harmful in contact
with skin, and potentially fatal if inhaled.[2] It also causes serious eye and skin irritation.[2][3]
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Physical and Chemical Properties

The physical and chemical properties of allyl acetate are critical for safe handling and storage.
It is a colorless liquid with an acrid odor.[4][5] Its low flash point and wide explosion limits

indicate a significant fire hazard.
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Property Value Source
Molecular Formula CsHsO2 [41[6]
Molecular Weight 100.12 g/mol [31[5]
Appearance Clear, colorless liquid [41[5]
Odor Acrid [415]
Boiling Point 103-104 °C at 760 mmHg [41[7]

Melting/Freezing Point

-96 °C

[4]115]

Flash Point

6 °C (42.8 °F)

[4][6]

Density

0.9277 g/mL at 20 °C

[4]115]

Vapor Pressure

31.4 - 35.2 mmHg at 25 °C

[4]16]

Vapor Density

3.45 - 3.5 (Air = 1)

[4]1[5]

Solubility in Water

17.4 g/L at 25 °C (Slightly

soluble)

[4]

Autoignition Temp.

374 °C (705.2 °F)

[4]

Explosion Limits

LEL: 2.1%, UEL: 13%

[4]

Toxicological Data

Allyl acetate is toxic through multiple routes of exposure. Acute exposure can cause severe

irritation and burns.[4][8]
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Test Species Route Value Source
LD50 Rat Oral 130 mg/kg [B141719111.0]
LD50 Mouse Oral 170 mg/kg [4][71111]
) 1000 ppm /1
LC50 Rat Inhalation [3114119]
hour
LD50 Rabbit Dermal 1021 mg/kg [4]
100 mg
Draize Test Rabbit Eye (Moderate [4]
irritation)
) ) ) 500 mg / 24H
Draize Test Rabbit Skin [4]

(Mild irritation)

Experimental Protocols and Methodologies

Detailed experimental protocols for the toxicological data listed above typically follow
standardized guidelines from organizations like the OECD or EPA. While the source SDS
documents do not provide these specific protocols, this section outlines the standard
procedures for emergency response and spill containment as described in safety literature.

Methodology Overview: Toxicological Testing

o LD50 (Median Lethal Dose) Test: This is a standardized acute toxicity test to determine the
dose of a substance that is expected to cause death in 50% of a tested animal population.
For oral LD50, the substance is administered via gavage.

e LC50 (Median Lethal Concentration) Test: This test determines the concentration of a
substance in the air that is lethal to 50% of the test animal population during a specific
exposure duration (e.g., 1 or 4 hours).

o Draize Test: This method assesses the irritation or corrosion potential of a substance when
applied to the skin or eyes of an animal, typically a rabbit. The level of irritation, such as
redness, swelling, and corneal opacity, is scored over a period of time.
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Protocol: First-Aid Measures

Immediate and appropriate first aid is crucial following exposure. The general procedure is to
remove the individual from the source of exposure and seek immediate medical attention.[2][4]

Exposure Route
/ / Immediate Ac[ﬁs\ \
1. Remove to fresh air. 1. Immediately remove contaminated clothing. 1. Immediately flush eyes with water for at least 15-30 mins.[7][11] 1. Do NOT induce vomiting.[7]
2. Begin rescue breathing or CPR if needed. | | 2. Wash skin with soap and water for at least 15 mins.[11] 2. Occasionally lift eyelids. 2. Rinse mouth; drink 2-4 cups of water or milk if conscious.[7]
3. Seek immediate medical attention.[11] 3. Seek medical aid.[7] 3. Seek immediate medical attention.[11] 3. Immediately call a POISON CENTER or doctor.[2][4]
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Protocol: Spill and Leak Containment

Handling spills of allyl acetate requires caution due to its flammability and toxicity. The primary
goals are to control the spill, prevent exposure, and eliminate ignition sources.[4][8]
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Evacuate unnecessary personnel.
Eliminate ALL ignition sources (sparks, flames).[11][15]

'

@dequme ventilation.[7][11]
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Handling, Storage, and Personal Protection

Safe handling and storage are paramount to preventing exposure and accidents.

Handling

o Work should be conducted in a well-ventilated area or under a chemical fume hood.[3][12]

Use non-sparking tools and explosion-proof equipment.[2][4][8]

Ground and bond containers during transfer to prevent static discharge.[3][4][8]

Avoid contact with skin, eyes, and clothing.[4] Do not breathe vapors or mist.[12][4]

Wash hands thoroughly after handling.[3][4]

Storage

e Store in a cool, well-ventilated, and flammables-rated area.[3][8]
o Keep containers tightly closed.[3][8]
o Store away from heat, sparks, open flames, and other ignition sources.[2][8]

o Store separately from incompatible materials such as strong oxidizing agents, acids, and
bases.[3][8]

Personal Protective Equipment (PPE)

A hierarchy of controls should be implemented, with PPE as the final line of defense.
Engineering controls like fume hoods are the preferred method for reducing exposure.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hazard Identification and Classification]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b165787#allyl-
acetate-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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